1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine is a heterocyclic amine featuring a pyrrolidine ring substituted with a methyl group at the 1-position and a thiazol-5-ylmethyl amine moiety at the 3-position.
Properties
Molecular Formula |
C9H15N3S |
|---|---|
Molecular Weight |
197.30 g/mol |
IUPAC Name |
1-methyl-N-(1,3-thiazol-5-ylmethyl)pyrrolidin-3-amine |
InChI |
InChI=1S/C9H15N3S/c1-12-3-2-8(6-12)11-5-9-4-10-7-13-9/h4,7-8,11H,2-3,5-6H2,1H3 |
InChI Key |
LXRUMFYZZCFHAM-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCC(C1)NCC2=CN=CS2 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine typically involves the construction of the pyrrolidine ring followed by the introduction of the thiazole moiety. One common synthetic route includes:
Formation of the Pyrrolidine Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.
Introduction of the Thiazole Ring: The thiazole ring can be introduced via a nucleophilic substitution reaction, where a thiazole precursor reacts with the pyrrolidine intermediate.
Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and controlled reaction conditions to ensure consistency and scalability.
Chemical Reactions Analysis
1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Common reagents and conditions for these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine has several scientific research applications:
Medicinal Chemistry: The compound’s structure allows it to interact with biological targets, making it a potential candidate for drug development. It can be used to design molecules with specific biological activities, such as antimicrobial or anticancer properties.
Materials Science: The unique electronic properties of the thiazole ring make the compound useful in the development of advanced materials, including organic semiconductors and conductive polymers.
Biological Studies: Researchers use the compound to study its interactions with enzymes and receptors, providing insights into its potential therapeutic effects and mechanisms of action.
Mechanism of Action
The mechanism of action of 1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring can participate in π-π interactions and hydrogen bonding, allowing the compound to bind to active sites on proteins. This binding can modulate the activity of the target proteins, leading to various biological effects. The exact pathways involved depend on the specific biological context and the nature of the target proteins.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues with Thiazol-5-ylmethyl Carbamate/Urea Linkages
Several compounds in the evidence share the thiazol-5-ylmethyl group but differ in their core structures and functional groups:
Key Observations:
- Carbamate/Urea vs. In contrast, the pyrrolidine-based amine structure of the target compound offers simplicity and flexibility for receptor binding .
- Thiazole vs. Pyridine/Pyrazole : Thiazole’s sulfur atom enhances π-stacking and hydrophobic interactions, whereas pyridine/pyrazole analogs () prioritize hydrogen bonding via nitrogen lone pairs .
Stability and Degradation Profiles
- Degradation Pathways : Carbamate analogs () degrade into hydroxypropoxycarbonyl or isobutoxycarbonyl derivatives under stress conditions. The target compound’s absence of labile carbamate bonds may confer greater stability in acidic/oxidative environments .
- Steric Effects : Bis-thiazolylmethyl derivatives (, compound w) exhibit steric crowding, increasing susceptibility to enzymatic cleavage. The pyrrolidine core’s compact structure likely mitigates this issue .
Biological Activity
1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure
The compound features a pyrrolidine ring substituted with a thiazole group. The presence of these heterocycles is significant as they contribute to the compound's biological properties.
Antimicrobial Activity
Research indicates that compounds with similar structural motifs exhibit notable antimicrobial properties. For instance, derivatives containing thiazole and pyrrolidine rings have been shown to possess antibacterial activity against various pathogens. In a study comparing different nitrogen heterocycles, compounds similar to 1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine demonstrated minimum inhibitory concentrations (MIC) ranging from 3.12 to 12.5 µg/mL against Staphylococcus aureus and Escherichia coli .
| Compound | MIC (µg/mL) | Target Pathogen |
|---|---|---|
| 1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine | TBD | TBD |
| Control (Ciprofloxacin) | 2 | Staphylococcus aureus, E. coli |
Anticancer Activity
The compound has also been evaluated for its anticancer potential. Studies have shown that pyrrolidine derivatives can induce cellular senescence in melanoma cell lines, suggesting that modifications in the structure can enhance their efficacy against cancer cells. For instance, a related compound exhibited an EC50 value of 40 nmol/L and an IC50 value of 30 nmol/L in vitro against melanoma cells .
The biological activity of 1-Methyl-N-(thiazol-5-ylmethyl)pyrrolidin-3-amine may be attributed to several mechanisms:
- Inhibition of Enzymatic Targets : Similar compounds have been reported to inhibit enzymes such as topoisomerases and kinases, which are crucial for cancer cell proliferation.
- Induction of Apoptosis : Evidence suggests that these compounds can trigger apoptotic pathways in cancer cells, leading to cell death.
- Antioxidant Properties : Some derivatives exhibit antioxidant activity, which may contribute to their protective effects against cellular damage.
Study 1: Antimicrobial Efficacy
A recent study evaluated a series of thiazole-pyrrolidine derivatives for their antimicrobial efficacy. Among them, one derivative showed significant activity against Gram-positive bacteria with an MIC comparable to standard antibiotics .
Study 2: Anticancer Activity
In another study focusing on melanoma treatment, a related compound was tested for its ability to induce senescence in cancer cells. The results indicated that structural modifications significantly enhanced the potency of the compound, highlighting the importance of the thiazole-pyrrolidine framework in drug design .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
